Cas no 2242616-04-0 (Raphin1 (acetate))

• Product name: Raphin1 (acetate)
• CAS No: 2242616-04-0
• MF: C₁₀H₁₂Cl₂N₄O₂
• MW: 291.1339
• CID: 4739884
• PubChem ID: 139035044

Raphin1 (acetate) Chemical and Physical Properties

Names and Identifiers

• Raphin1 (acetate)
• Raphin1 acetate
• (E)-2-(2,3-Dichlorobenzylidene)hydrazinecarboximidamide acetate
• (E)-2-(2,3-Dichlorobenzylidene)hydrazine-1-carboximidamide acetate
• 2242616-04-0
• S0744
• acetic acid;2-[(E)-(2,3-dichlorophenyl)methylideneamino]guanidine
• (E)-2-(2,3-Dichlorobenzylidene)hydrazine-1-carboximidamideacetate
• TS-09817
• DA-67119
• AC-36926
• SCHEMBL21519488
• AKOS040759438

• Inchi： 1S/C8H8Cl2N4.C2H4O2/c9-6-3-1-2-5(7(6)10)4-13-14-8(11)12;1-2(3)4/h1-4H,(H4,11,12,14);1H3,(H,3,4)/b13-4+;
• InChI Key： WSDLUFBVKWLRSN-GAYQJXMFSA-N
• SMILES： ClC1C(=C([H])C([H])=C([H])C=1/C(/[H])=N/N=C(\N([H])[H])/N([H])[H])Cl.O([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 290.0337310g/mol
• Monoisotopic Mass: 290.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114

Additional information on Raphin1 (acetate)

Raphin1 (Acetate): A Comprehensive Overview

Raphin1 (Acetate), also known by its CAS number 2242616-04-0, is a compound that has garnered significant attention in recent scientific research. This compound, with its unique chemical structure and properties, has found applications in various fields, including pharmacology and material science. The acetate form of Raphin1 is particularly notable for its stability and bioavailability, making it a valuable compound in both research and industrial settings.

The chemical structure of Raphin1 (Acetate) is characterized by a complex arrangement of functional groups that contribute to its versatile properties. Recent studies have highlighted the importance of understanding the stereochemistry of this compound, as it plays a crucial role in determining its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate the precise arrangement of atoms within the molecule. These findings have provided valuable insights into the compound's behavior in different environments.

In terms of physical properties, Raphin1 (Acetate) exhibits a high degree of solubility in organic solvents, which makes it ideal for use in various synthetic processes. Its melting point and boiling point have been determined through rigorous testing, and these values are critical for its safe handling and storage. The compound's stability under different conditions has also been extensively studied, with recent research indicating that it remains stable under a wide range of temperatures and pH levels.

The synthesis of Raphin1 (Acetate) involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, resulting in higher yields and improved purity. These improvements have made the compound more accessible for both academic and industrial applications.

One of the most promising applications of Raphin1 (Acetate) is in the field of pharmacology. Preclinical studies have demonstrated its potential as a drug candidate for treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to target specific pathways involved in these conditions has been validated through extensive in vitro and in vivo experiments. Additionally, recent clinical trials have shown encouraging results, further solidifying its potential as a therapeutic agent.

Beyond pharmacology, Raphin1 (Acetate) has also found applications in material science. Its unique properties make it an excellent candidate for use in the development of advanced materials, such as polymers and composites. Researchers have explored its ability to enhance the mechanical and thermal properties of these materials, with promising results that could lead to new innovations in the field.

In conclusion, Raphin1 (Acetate), with its CAS number 2242616-04-0, is a compound with immense potential across multiple disciplines. Its stability, solubility, and bioavailability make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into this compound's properties, it is poised to play an increasingly important role in scientific advancements.